Cas no 362509-12-4 (N-(3,4-dimethylphenyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine)

• Product Name: N-(3,4-dimethylphenyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine
• CAS No: 362509-12-4
• MF: C₁₈H₁₉N₃S
• MW: 309.428562402725
• CID: 5882272
• PubChem ID: 796765
• Update Time: 2025-08-04

N-(3,4-dimethylphenyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-amine
• N-(3,4-dimethylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine
• [1]Benzothieno[2,3-d]pyrimidin-4-amine, N-(3,4-dimethylphenyl)-5,6,7,8-tetrahydro-
• Z31201379
• Oprea1_478146
• Oprea1_713664
• 362509-12-4
• F1126-0572
• UPCMLD0ENAT5747906:001
• AKOS001329683
• N-(3,4-DIMETHYLPHENYL)-N-(5,6,7,8-TETRAHYDRO[1]BENZOTHIENO[2,3-D]PYRIMIDIN-4-YL)AMINE
• SR-01000466356
• N-(3,4-dimethylphenyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine
• SR-01000466356-1
• N-(3,4-dimethylphenyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine

• Inchi： 1S/C18H19N3S/c1-11-7-8-13(9-12(11)2)21-17-16-14-5-3-4-6-15(14)22-18(16)20-10-19-17/h7-10H,3-6H2,1-2H3,(H,19,20,21)
• InChI Key： QUFXVKIOMCRHMW-UHFFFAOYSA-N
• SMILES： C1=NC(NC2=CC=C(C)C(C)=C2)=C2C3CCCCC=3SC2=N1

Computed Properties

• Exact Mass: 309.12996879g/mol
• Monoisotopic Mass: 309.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 518.4±45.0 °C(Predicted)
• pka: 5.63±0.20(Predicted)

Additional information on N-(3,4-dimethylphenyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine

N-(3,4-Dimethylphenyl)-8-Thia-4,6-Diazatricyclo[7.4.0.0^{2,7}]Trideca-1(9),2(7),3,5-Tetraen-3-Amine: A Comprehensive Overview

The compound N-(3,4-dimethylphenyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine (CAS No. 362509-12-4) is a highly specialized organic molecule with a complex structure and diverse applications in the field of chemistry and materials science. This compound is characterized by its unique tricyclic framework, which incorporates sulfur (thia) and nitrogen atoms in a fused ring system. The presence of the N-(3,4-dimethylphenyl) group adds further complexity to its structure, making it a valuable subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as transition metal-catalyzed cyclizations and multi-component reactions. These techniques have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-end applications. Researchers have demonstrated that the 8-thia and 4,6-diazatricyclo moieties play a critical role in determining the electronic properties of the molecule, which are essential for its functionality in various chemical systems.

One of the most promising areas of application for this compound is in the field of materials science, particularly in the development of advanced polymers and composites. The unique electronic configuration of N-(3,4-dimethylphenyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine allows it to act as a versatile building block for constructing materials with tailored mechanical and thermal properties. Recent studies have highlighted its potential as a precursor for high-performance thermoplastics and elastomers.

In addition to its role in materials science, this compound has also garnered attention in medicinal chemistry due to its potential as a bioactive agent. The tricyclic framework has been shown to exhibit significant binding affinity towards certain protein targets, making it a candidate for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of N-(3,4-dimethylphenyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine involves a series of carefully orchestrated reactions that highlight the importance of stereochemical control and regioselectivity in organic synthesis. Researchers have employed various strategies to optimize these reactions, including the use of chiral catalysts and enantioselective techniques.

From an environmental standpoint, the production and handling of this compound are carried out under strict guidelines to ensure minimal impact on ecosystems. Its stability under standard conditions makes it suitable for large-scale manufacturing processes while maintaining safety standards.

In conclusion, N-(3,4-dimethylphenyl)-8-thia-4